3-[Di(2-pyridinyl)methylene]-1H-indol-2(3H)-one

• Molecular Formula: C19H13N3O
• Molecular Weight: 299.3 g/mol
• IUPAC Name: 3-(dipyridin-2-ylmethylidene)-1H-indol-2-one
• InChI: InChI=1S/C19H13N3O/c23-19-17(13-7-1-2-8-14(13)22-19)18(15-9-3-5-11-20-15)16-10-4-6-12-21-16/h1-12H,(H,22,23)
• InChI Key: QSRMVQMJWJYMJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(C3=CC=CC=N3)C4=CC=CC=N4)C(=O)N2

Description

3-[Di(2-pyridinyl)methylene]-1H-indol-2(3H)-one is a useful research compound. Its molecular formula is C19H13N3O and its molecular weight is 299.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 50 ml of acetic acid were poured 4.2 g of 97% oxindole, 5.0 g of di-2-pyridylketone, and 20.9 g of ammonium acetate. The mixture was heated for 12 hours at 100° C. Thereafter, the solvent was evaporated, and the residue was extracted with ethyl acetate. The extract was washed with water, saturated sodium bicarbonate water, and saturated brine, and subsequently dried over sodium sulfate. The resultant crude product was purified by silica gel column chromatography (ethyl acetate), to thereby obtain 6.4 g (yield 78.8%) of the title compound in the form of yellow crystals. The melting point and elementary analysis data are shown in Table 17, and NMR and MS spectrum data are shown in Table 18.